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Compound of Interest

Compound Name: Isobutyryl-L-carnitine chloride

Cat. No.: B564712 Get Quote

An In-depth Technical Guide to Isobutyryl-L-
carnitine Chloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of isobutyryl-L-carnitine chloride, a

key endogenous metabolite. This document details its chemical properties, metabolic

pathways, and its emerging role as a clinical biomarker. Included are detailed experimental

protocols for its quantification in biological matrices and visual representations of its metabolic

and analytical workflows to support further research and development.

Core Properties of Isobutyryl-L-carnitine Chloride
Isobutyryl-L-carnitine chloride is the chloride salt of the isobutyryl ester of L-carnitine. As a

short-chain acylcarnitine, it is a naturally occurring molecule involved in the transport of fatty

acids and is an intermediate in the metabolism of the branched-chain amino acid, valine.[1][2]
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Property Value References

CAS Number 6920-31-6 [1][2][3][4]

Molecular Formula C₁₁H₂₂ClNO₄ [4]

Molecular Weight 267.75 g/mol [4][5][6]

Synonyms

(2R)-3-carboxy-N,N,N-

trimethyl-2-(2-methyl-1-

oxopropoxy)-1-

propanaminium, monochloride;

L-Carnitine isobutyryl ester; ST

284

[3]

Metabolic and Biological Significance
Isobutyryl-L-carnitine plays a crucial role in cellular energy metabolism. It is formed when the

acyl group from isobutyryl-CoA, a product of valine catabolism, is transferred to L-carnitine.[1]

This conversion is essential for maintaining the pool of free coenzyme A within the

mitochondria.[1]

Elevated levels of isobutyryl-L-carnitine in blood and urine are indicative of certain inborn errors

of metabolism, most notably isobutyryl-CoA dehydrogenase deficiency.[2][7] In this condition,

the impaired activity of the isobutyryl-CoA dehydrogenase enzyme leads to an accumulation of

isobutyryl-CoA, which is then converted to isobutyryl-L-carnitine for transport out of the

mitochondria.[1]

Role as a Biomarker for Organic Cation Transporter 1
(OCT1)
Recent research has identified isobutyryl-L-carnitine as a potential endogenous biomarker for

the activity of the hepatic Organic Cation Transporter 1 (OCT1).[4] Plasma concentrations of

isobutyryl-L-carnitine have been observed to decrease when OCT1 is inhibited, suggesting that

it is a substrate for this transporter.[4] Monitoring the levels of this metabolite can therefore

provide insights into potential drug-drug interactions involving the OCT1 transporter during

clinical trials.[4]
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Metabolic Pathway of Isobutyryl-L-carnitine
The primary metabolic pathway leading to the formation of isobutyryl-L-carnitine begins with the

catabolism of the branched-chain amino acid, valine. This process occurs within the

mitochondria.
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Caption: Metabolic pathway of isobutyryl-L-carnitine formation and transport.

Experimental Protocols
Quantification of Isobutyryl-L-carnitine in Human
Plasma by LC-MS/MS
This section outlines a typical methodology for the quantitative analysis of isobutyryl-L-carnitine

in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This

method is highly sensitive and specific, making it suitable for clinical research and biomarker

studies.

Objective: To accurately measure the concentration of isobutyryl-L-carnitine in human plasma

samples.

Materials and Reagents:

Human plasma (collected in K₂EDTA tubes)
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Isobutyryl-L-carnitine chloride (analytical standard)

Isotopically labeled internal standard (e.g., Isobutyryl-L-carnitine-d₃)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Microcentrifuge tubes

Autosampler vials

Instrumentation:

High-performance liquid chromatography (HPLC) system

Tandem mass spectrometer (e.g., triple quadrupole)

Hydrophilic Interaction Liquid Chromatography (HILIC) column

Procedure:

Sample Preparation (Protein Precipitation): a. Thaw plasma samples on ice. b. In a

microcentrifuge tube, add 50 µL of plasma. c. Add 200 µL of a protein precipitation solution

(e.g., acetonitrile containing the internal standard). d. Vortex mix for 1 minute to ensure

thorough mixing and protein precipitation. e. Centrifuge at high speed (e.g., 14,000 rpm) for

10 minutes at 4°C to pellet the precipitated proteins. f. Carefully transfer the supernatant to a

clean autosampler vial for analysis.

LC-MS/MS Analysis: a. Chromatographic Separation:

Column: HILIC column
Mobile Phase A: Water with 0.1% formic acid
Mobile Phase B: Acetonitrile with 0.1% formic acid
Gradient: A suitable gradient to retain and elute the analyte.
Flow Rate: A typical flow rate for HILIC columns.
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Injection Volume: 5-10 µL b. Mass Spectrometric Detection:
Ionization Mode: Positive electrospray ionization (ESI+)
Scan Type: Multiple Reaction Monitoring (MRM)
MRM Transitions:
Isobutyryl-L-carnitine: Monitor the transition from the precursor ion (m/z) to a specific
product ion.
Internal Standard: Monitor the corresponding transition for the isotopically labeled
standard.

Data Analysis: a. Generate a calibration curve using known concentrations of the analytical

standard. b. Calculate the peak area ratio of the analyte to the internal standard for all

samples and standards. c. Determine the concentration of isobutyryl-L-carnitine in the

plasma samples by interpolating their peak area ratios from the calibration curve.
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Caption: Experimental workflow for the quantification of isobutyryl-L-carnitine.
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Conclusion
Isobutyryl-L-carnitine chloride is a metabolite of significant interest due to its fundamental

role in cellular metabolism and its potential as a clinical biomarker. The methodologies outlined

in this guide provide a foundation for researchers and drug development professionals to

accurately quantify this compound and further investigate its physiological and pathological

roles. A deeper understanding of isobutyryl-L-carnitine will be pivotal in the study of metabolic

disorders and in the development of safer and more effective pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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